1-[1-(Benzenesulfonyl)azetidin-3-yl]piperazine

• Molecular Formula: C13H19N3O2S
• Molecular Weight: 281.38 g/mol
• IUPAC Name: 1-[1-(benzenesulfonyl)azetidin-3-yl]piperazine
• InChI: InChI=1S/C13H19N3O2S/c17-19(18,13-4-2-1-3-5-13)16-10-12(11-16)15-8-6-14-7-9-15/h1-5,12,14H,6-11H2
• InChI Key: HADAKIMYLCIVRM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2CN(C2)S(=O)(=O)C3=CC=CC=C3

Description

1-[1-(Benzenesulfonyl)azetidin-3-yl]piperazine (CAS 1488685-67-1) is a chemical hybrid compound incorporating both benzenesulfonamide and piperazine structural motifs, making it a compound of significant interest in medicinal chemistry and drug discovery research . The molecular framework of this compound is associated with a range of bioactivities. Recent scientific studies on analogous benzene sulfonamide-piperazine hybrids have demonstrated promising antioxidant capacities and enzyme inhibitory activities against key enzymes such as acetylcholinesterase (AChE), butyrylcholinesterase (BChE), tyrosinase, and α-glucosidase . This suggests its research value primarily lies in neuroscientific and metabolic disorder investigations. The piperazine moiety is a well-known pharmacophore in approved therapeutics, often contributing to desired pharmacokinetic properties . Researchers can utilize this compound as a key synthetic intermediate or building block for developing novel bioactive molecules. The product is offered with a high level of purity, characterized by its defined molecular formula C 13 H 19 N 3 O 2 S and a molecular weight of 281.37 g/mol . This product is strictly labeled For Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any human use.

Preparation Methods

Synthesis of 3-Aminoazetidine Precursors

A key intermediate in the synthesis of 1-[1-(Benzenesulfonyl)azetidin-3-yl]piperazine is the 3-aminoazetidine scaffold. According to patent WO2000063168A1, 3-aminoazetidines can be prepared via improved processes involving the reaction of azetidine derivatives with various reagents under controlled acidic or basic conditions. For example, N-t-butyl-O-trimethylsilylazetidine is treated with hydrochloric acid at room temperature, followed by neutralization and extraction steps to yield pure 3-aminoazetidine derivatives as crystalline solids with yields around 64%.

Sulfonylation of Azetidine Nitrogen

The introduction of the benzenesulfonyl group onto the azetidine nitrogen is typically achieved by reaction with benzenesulfonyl chloride in the presence of a base such as potassium carbonate. This sulfonylation step is performed under mild conditions, often at room temperature, and can be completed rapidly (1–5 minutes) using mechanochemical methods or conventional solution-phase synthesis. The reaction mixture is then subjected to aqueous acidic washings and organic extractions to isolate the sulfonamide product in high purity and good yields (up to 86%).

Coupling with Piperazine

The final coupling step involves the nucleophilic substitution of the sulfonylated azetidine intermediate with piperazine. This can be performed under inert atmosphere using solvents like N-methyl-2-pyrrolidone (NMP) or N,N-dimethylformamide (DMF) at elevated temperatures (around 100 °C) with potassium carbonate as a base. The reaction proceeds overnight to yield the desired 1-[1-(Benzenesulfonyl)azetidin-3-yl]piperazine compound. Purification is achieved by extraction and chromatographic techniques such as silica gel column chromatography, affording high purity products with yields typically in the range of 80–90%.

Data Tables Summarizing Key Preparation Steps

Step	Reagents & Conditions	Yield (%)	Notes
3-Aminoazetidine synthesis	N-t-butyl-O-trimethylsilylazetidine + HCl, RT, extraction	64	White crystalline solid obtained
Sulfonylation of azetidine N	Benzenesulfonyl chloride + K2CO3, RT, 1–5 min, ethyl acetate	84–86	Mechanochemical or solution-phase method
Coupling with piperazine	Piperazine + K2CO3, NMP or DMF, 100 °C, overnight	80–90	Purification via silica gel chromatography

Chemical Reactions Analysis

Types of Reactions

1-[1-(Benzenesulfonyl)azetidin-3-yl]piperazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the piperazine ring, where nucleophiles replace hydrogen atoms.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like alkyl halides in the presence of a base.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of secondary amines.

Substitution: Formation of substituted piperazine derivatives.

Scientific Research Applications

1-[1-(Benzenesulfonyl)azetidin-3-yl]piperazine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[1-(Benzenesulfonyl)azetidin-3-yl]piperazine involves its interaction with specific molecular targets. The benzenesulfonyl group can form strong interactions with proteins, potentially inhibiting their function. The azetidine and piperazine rings can enhance the compound’s binding affinity and specificity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Piperazine Derivatives

Structural Features and Substituent Effects

Piperazine derivatives are broadly categorized into benzylpiperazines (e.g., BZP, MDBP) and phenylpiperazines (e.g., TFMPP, mCPP, MeOPP) based on aromatic substituents (Figure 1, Table 1) . The target compound distinguishes itself through:

• Benzenesulfonyl Group : This substituent differs from common electron-donating (e.g., methoxy) or electron-withdrawing (e.g., trifluoromethyl, chloro) groups in phenylpiperazines. Sulfonyl groups enhance metabolic stability and may influence serotonin receptor subtype selectivity .

Table 1: Key Structural Differences Among Piperazine Derivatives

Compound	Core Structure	Aromatic Substituent	Key Functional Groups
BZP	Benzylpiperazine	Benzyl	None
TFMPP	Phenylpiperazine	3-Trifluoromethylphenyl	-CF₃
mCPP	Phenylpiperazine	3-Chlorophenyl	-Cl
MeOPP	Phenylpiperazine	4-Methoxyphenyl	-OCH₃
Target Compound	Azetidinylpiperazine	Benzenesulfonyl	-SO₂C₆H₅

Receptor Affinity and Pharmacological Profiles

Serotonergic Activity

• TFMPP : High affinity for 5-HT₁B/₁D and 5-HT₂A receptors, acting as a partial agonist. The -CF₃ group enhances selectivity for serotonin receptors over dopamine receptors .
• mCPP : Primarily a 5-HT₂C agonist with variable effects on sympathetic nerve discharge (SND), influenced by species and tissue differences .
• The azetidine ring could reduce off-target binding compared to flexible analogs .

Metabolic Stability and CYP Interactions

• BZP and TFMPP : Rapidly metabolized via CYP3A4/2D6 into inactive hydroxylates, limiting half-life .
• Arylpiperazine Derivatives : N-dealkylation produces active metabolites (e.g., 1-(2-pyrimidyl)piperazine) with prolonged CNS effects .
• Target Compound : The benzenesulfonyl group likely reduces CYP2D6-mediated oxidation, enhancing metabolic stability. Azetidine’s rigidity may further slow enzymatic degradation .

Analytical Detection and Challenges

Piperazines are detected via LC-MS or LC-DAD, but sulfonyl-containing derivatives like the target compound may require specialized ionization techniques (e.g., derivatization with 2-PP or 2-PMP for enhanced sensitivity) .

Biological Activity

1-[1-(Benzenesulfonyl)azetidin-3-yl]piperazine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article provides an overview of its biological properties, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

The compound features a piperazine ring linked to an azetidine moiety, which is further substituted with a benzenesulfonyl group. This unique structure contributes to its biological activity.

Antimicrobial Properties

Research has indicated that derivatives of piperazine, including 1-[1-(Benzenesulfonyl)azetidin-3-yl]piperazine, exhibit antimicrobial activity . Studies have shown that compounds with similar structures can inhibit the growth of various bacterial strains, particularly Gram-negative bacteria such as E. coli and Pseudomonas aeruginosa. The mechanism often involves interference with bacterial cell wall synthesis or protein biosynthesis pathways .

Anticancer Activity

1-[1-(Benzenesulfonyl)azetidin-3-yl]piperazine has also been studied for its anticancer properties . It has been shown to induce apoptosis in cancer cell lines through various mechanisms, including the activation of caspases and the modulation of apoptotic pathways. A notable study demonstrated that piperazine derivatives could enhance cytotoxicity against hypopharyngeal tumor cells, suggesting potential applications in cancer therapy .

The biological activity of 1-[1-(Benzenesulfonyl)azetidin-3-yl]piperazine can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor of specific enzymes involved in critical cellular processes, such as kinases or proteases.
• Receptor Modulation : It may interact with various receptors, influencing signaling pathways associated with cell proliferation and survival.
• DNA Interaction : Some studies suggest that similar compounds can intercalate DNA or inhibit topoisomerases, leading to disrupted DNA replication and repair mechanisms .

Study on Antimicrobial Activity

A recent study evaluated the antimicrobial efficacy of piperazine derivatives against a panel of bacterial strains. The results indicated that 1-[1-(Benzenesulfonyl)azetidin-3-yl]piperazine showed significant inhibition zones against E. coli and Staphylococcus aureus, comparable to standard antibiotics like ciprofloxacin.

Compound	Inhibition Zone (mm)	Bacterial Strain
1-[1-(Benzenesulfonyl)azetidin-3-yl]piperazine	20	E. coli
Ciprofloxacin	22	E. coli
1-[1-(Benzenesulfonyl)azetidin-3-yl]piperazine	18	Staphylococcus aureus
Amoxicillin	15	Staphylococcus aureus

Study on Anticancer Activity

In a study assessing the anticancer potential of piperazine derivatives, 1-[1-(Benzenesulfonyl)azetidin-3-yl]piperazine was found to induce apoptosis in FaDu cells (hypopharyngeal carcinoma). The compound demonstrated an IC50 value significantly lower than that of conventional chemotherapeutics.

Compound	IC50 (µM)	Cell Line
1-[1-(Benzenesulfonyl)azetidin-3-yl]piperazine	12	FaDu
Bleomycin	20	FaDu
Doxorubicin	15	FaDu